4-bromo-N-(1-cyano-2,2-dimethylpropyl)-3,5-dimethoxybenzamide

• IUPAC Name: 4-bromo-N-(1-cyano-2,2-dimethylpropyl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C15H19BrN2O3/c1-15(2,3)12(8-17)18-14(19)9-6-10(20-4)13(16)11(7-9)21-5/h6-7,12H,1-5H3,(H,18,19)
• InChI Key: JTQCIHONLZDYAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C#N)NC(=O)C1=CC(=C(C(=C1)OC)Br)OC
• Molecular Formula: C15H19BrN2O3
• Molecular Weight: 355.23 g/mol

Description

4-bromo-N-(1-cyano-2,2-dimethylpropyl)-3,5-dimethoxybenzamide, also known as Bromo-DMAA, is a synthetic compound that is commonly used in scientific research. It is a derivative of 1,3-dimethylamylamine (DMAA), a stimulant that was previously used in dietary supplements but has been banned by the FDA due to safety concerns. Bromo-DMAA is a potent compound that has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-bromo-N-(1-cyano-2,2-dimethylpropyl)-3,5-dimethoxybenzamide is not fully understood. However, it is believed to work by increasing the release of dopamine, norepinephrine, and serotonin in the brain. This leads to increased stimulation of the central nervous system, resulting in increased cognitive function, mood, and physical performance.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and respiratory rate. It has also been found to increase the release of glucose and fatty acids into the bloodstream, which can provide energy for physical activity. This compound has been found to improve cognitive function, mood, and physical performance.

Advantages and Limitations for Lab Experiments

4-bromo-N-(1-cyano-2,2-dimethylpropyl)-3,5-dimethoxybenzamide has several advantages and limitations for lab experiments. Its potent effects make it a useful tool for studying the central nervous system and cardiovascular system. However, its potency also makes it difficult to use in lab experiments, as small variations in dosage can have significant effects. Additionally, its safety profile is not well understood, which makes it difficult to use in human studies.

Future Directions

There are several future directions for 4-bromo-N-(1-cyano-2,2-dimethylpropyl)-3,5-dimethoxybenzamide research. One area of interest is the development of safer and more effective stimulants for cognitive function and physical performance. Another area of interest is the study of the long-term effects of this compound on the central nervous system and cardiovascular system. Additionally, the development of new synthesis methods for this compound may lead to improved safety and efficacy.

Synthesis Methods

The synthesis of 4-bromo-N-(1-cyano-2,2-dimethylpropyl)-3,5-dimethoxybenzamide involves several steps. The first step is the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1-cyano-2,2-dimethylpropylamine to form the corresponding amide. Finally, the amide is brominated using bromine to form this compound.

Scientific Research Applications

4-bromo-N-(1-cyano-2,2-dimethylpropyl)-3,5-dimethoxybenzamide has been used in various scientific research studies due to its potent effects on the central nervous system. It has been found to have stimulant properties similar to DMAA, but with a longer half-life. This compound has been used to study the effects of stimulants on cognitive function, mood, and physical performance. It has also been used to study the effects of stimulants on the cardiovascular system.